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Compound of Interest

Compound Name: Thr8-saralasin

Cat. No.: B15598068 Get Quote

Introduction

Thr8-saralasin, also known as [Sar¹, Thr⁸] Angiotensin II, is a synthetic analog of Angiotensin II

(Ang II).[1] It functions as a competitive antagonist of the Angiotensin II Type 1 (AT₁) receptor,

with some reports suggesting it has weak partial agonist activity.[1] Like the more common

analog Saralasin ([Sar¹, Ala⁸] Ang II), Thr8-saralasin is a valuable tool in studying the Renin-

Angiotensin System (RAS). Its primary application in cell culture is to probe the signaling

pathways mediated by Ang II receptors, making it crucial for research in cardiovascular

physiology, hypertension, and related drug development fields.[2] Some Ang II analogs,

including saralasin, have also been shown to act as agonists at the Angiotensin II Type 2 (AT₂)

receptor, which often counteracts the effects of AT₁ receptor activation.[3][4]

Proper preparation of stock solutions from lyophilized peptide is critical to ensure its stability,

solubility, and biological activity for reproducible experimental results.[5] These notes provide a

detailed protocol for the reconstitution, storage, and preparation of working solutions of Thr8-
saralasin for use in cell culture applications.

Quantitative Data Summary
The following table summarizes the key physicochemical properties and handling

recommendations for Thr8-saralasin and its common analog, Saralasin. Researchers should

always refer to the product-specific datasheet provided by the manufacturer for precise

molecular weight and handling instructions.
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Parameter Value / Recommendation Source(s)

Compound Name
Thr8-saralasin; [Sar¹, Thr⁸]

Angiotensin II
[1]

Related Analog
Saralasin; [Sar¹, Ala⁸]

Angiotensin II
[6]

Molecular Weight (Saralasin) ~912.05 g/mol (free base) [7][8]

~987.1 g/mol (acetate hydrate

salt)
[7][9]

Appearance
White to off-white lyophilized

powder
[9]

Recommended Solvents

Sterile Water, Sterile

Phosphate-Buffered Saline

(PBS), DMSO

[7][9][10]

Solubility (Saralasin Acetate)
≥ 100 mg/mL in Water, DMSO,

Ethanol
[10]

Recommended Stock Conc. 1 mM or 1 mg/mL [7][11]

Storage (Lyophilized)
-20°C or -80°C for up to 10

years
[11]

Storage (Stock Solution)
Aliquot and store at -20°C (1

month) or -80°C (up to 1 year)
[10][12]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Thr8-Saralasin
to a 1 mM Stock Solution
This protocol describes the preparation of a concentrated stock solution from a lyophilized

powder. It is crucial to work in a sterile environment (e.g., a laminar flow hood) to prevent

contamination.[5]

Materials:
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Thr8-saralasin acetate (lyophilized powder)

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Anhydrous, sterile-filtered DMSO (optional, for peptides difficult to dissolve in aqueous

buffers)

Sterile, conical polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention tips

Benchtop microcentrifuge

Procedure:

Equilibration: Before opening, allow the vial containing the lyophilized peptide to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture inside the vial, which can affect peptide stability.[7]

Centrifugation: Briefly centrifuge the vial at low speed (e.g., 1,000 x g for 1 minute) to ensure

all the lyophilized powder is collected at the bottom of the vial.[11][13]

Solvent Calculation: Calculate the volume of solvent required to achieve a 1 mM stock

solution. Use the molecular weight specified on the manufacturer's certificate of analysis

(CoA). The acetate salt form is commonly supplied.

Formula: Volume (µL) = [Weight of Peptide (mg) / MW of Peptide ( g/mol )] x 1,000,000

Example Calculation (assuming 1 mg of Saralasin Acetate, MW ≈ 987.1 g/mol ):

Volume (µL) = [1 mg / 987.1 g/mol ] x 1,000,000 ≈ 1013 µL

Reconstitution: Aseptically add the calculated volume of sterile water or PBS to the vial.

Dissolution: Gently swirl or pipette the solution up and down to dissolve the peptide

completely. Avoid vigorous shaking or vortexing, as this can cause aggregation or

degradation of the peptide.[5][7] If the peptide is difficult to dissolve, gentle warming or
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extended mixing may be required.[5] For peptides with high hydrophobicity, DMSO can be

used as the initial solvent.

Inspection: Visually inspect the solution to ensure it is clear and free of any particulates.[5] If

particulates are present, the solution can be filtered through a 0.22 µm sterile syringe filter.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, dispense

the stock solution into single-use, sterile microcentrifuge tubes.[7][10]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[10][12] Clearly label all aliquots with the compound name,

concentration, and date of preparation.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the 1 mM stock solution into cell culture medium for

treating cells.

Procedure:

Thaw a single aliquot of the 1 mM Thr8-saralasin stock solution on ice or at room

temperature.

Determine the final concentration required for your experiment (e.g., 1 µM, 100 nM).

Perform a serial dilution or a single dilution step into sterile, pre-warmed cell culture medium

to achieve the desired final concentration.

Example Dilution (to prepare 1 mL of 1 µM working solution from a 1 mM stock):

Dilute the 1 mM stock solution 1:1000.

Add 1 µL of the 1 mM stock solution to 999 µL of cell culture medium.

Gently mix the working solution by inverting the tube or pipetting.
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It is highly recommended to prepare working solutions fresh for each experiment and use

them immediately for optimal results.[7]
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Caption: Workflow for preparing Thr8-saralasin stock and working solutions.
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Caption: Angiotensin II receptor signaling and points of Thr8-saralasin action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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